Cas no 54375-47-2 (Calcein Blue)

• Product Name: Calcein Blue
• CAS No: 54375-47-2
• MF: C₁₅H₁₅NO₇
• MW: 321.282104730606
• MDL: MFCD00006867
• CID: 371444
• PubChem ID: 87577732
• Update Time: 2025-08-05

Calcein Blue Chemical and Physical Properties

Names and Identifiers

• Glycine,N-(carboxymethyl)-N-[(7-hydroxy-4-methyl-2-oxo-2H-1-benzopyran-8-yl)methyl]-
• Calcein Blue
• 2-[carboxymethyl-[(7-hydroxy-4-methyl-2-oxochromen-8-yl)methyl]amino]acetic acid
• CALCEIN BLUE INDICATOR GRADE
• 4-methylumbelliferone-8-methylleneiminodiacetic acid
• Umbelliferone Complexon
• 4-Methylumbelliferone-8-methyliminodiacetic acid
• 4-Methylumbelliferonemethyleneiminodiacetic Acid
• 4-Methylcoumarin-6-ylmethyliminodiacetic acid
• 2-{(carboxymethyl)[(7-hydroxy-4-methyl-2-oxochromen-8-yl)methyl]amino}acetic a cid
• RJPSHDMGSVVHFA-UHFFFAOYSA-N
• STL513092
• SBB002950
• ST059087
• U0001
• 375C472
• 4-METHYLUMBELLIFERONE METHYLENEIMINODIACETIC ACID
• 2,2'-((7-hydroxy-4-methyl-2-oxo-2H-chromen-8-
• T72598
• MFCD00006867
• HY-101887
• FT-0640243
• AKOS015915984
• CS-7511
• 2,2'-((7-hydroxy-4-methyl-2-oxo-2H-chromen-8-yl)methylazanediyl)diacetic acid
• SCHEMBL109411
• 2,2'-(((7-hydroxy-4-methyl-2-oxo-2H-chromen-8-yl)methyl)azanediyl)diacetic acid
• AS-56384
• 54375-47-2
• DB-052549
• [(carboxymethyl)[(7-hydroxy-4-methyl-2-oxochromen-8-yl)methyl]amino]acetic acid
• N-(Carboxymethyl)-N-[(7-hydroxy-4-methyl-2-oxo-2H-1-benzopyran-8-yl)methyl]glycine; 4-Methylumbelliferone-8-methyleneiminodiacetic Acid; 2-[Carboxymethyl-[(7-hydroxy-4-methyl-2-oxochromen-8-yl)methyl]amino]acetic acid; 4-Methylumbelliferone-8-methyliminodiacetic acid
• CALCEINBLUE
• 2,2'-{[(7-hydroxy-4-methyl-2-oxo-2H-chromen-8-yl)methyl]imino}diacetic acid

• MDL： MFCD00006867
• Inchi： 1S/C15H15NO7/c1-8-4-14(22)23-15-9(8)2-3-11(17)10(15)5-16(6-12(18)19)7-13(20)21/h2-4,17H,5-7H2,1H3,(H,18,19)(H,20,21)
• InChI Key： RJPSHDMGSVVHFA-UHFFFAOYSA-N
• SMILES： O1C(C=C(C)C2=CC=C(C(=C12)CN(CC(=O)O)CC(=O)O)O)=O

Computed Properties

• Exact Mass: 321.08500
• Monoisotopic Mass: 321.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 514
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: -1
• Tautomer Count: 3
• XLogP3: 0.1
• Topological Polar Surface Area: 124

Experimental Properties

• Color/Form: powder
• Density: 1.512
• Melting Point: >200℃
• Boiling Point: 636.2±55.0 °C at 760 mmHg
• Flash Point: 338.5±31.5 °C
• Solubility: Soluble in water,methanol, dimethyl sulfoxide
• PSA: 128.28000
• LogP: 0.77820
• λmax: 360 nm
• Solubility: Slightly soluble in water

Calcein Blue Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Safety Term：S26-S36
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives 7-hydroxycoumarins
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Hydroxycoumarins 7-hydroxycoumarins